Cas no 898772-30-0 ([3-(azetidin-1-ylmethyl)phenyl]-(3,4,5-trifluorophenyl)methanone)

• Product Name: [3-(azetidin-1-ylmethyl)phenyl]-(3,4,5-trifluorophenyl)methanone
• CAS No: 898772-30-0
• MF: C₁₇H₁₄F₃NO
• MW: 305.29437494278
• MDL: MFCD03842111
• CID: 868824
• PubChem ID: 24724885
• Update Time: 2025-09-26

[3-(azetidin-1-ylmethyl)phenyl]-(3,4,5-trifluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• [3-(azetidin-1-ylmethyl)phenyl]-(3,4,5-trifluorophenyl)methanone
• 3'-AZETIDINOMETHYL-3,4,5-TRIFLUOROBENZOPHENONE
• 3'-AZETIDIN-1-YLMETHYL-3,4,5-TRIFLUOROBENZOPHENONE
• 898772-30-0
• DTXSID30643282
• AKOS016020602
• {3-[(Azetidin-1-yl)methyl]phenyl}(3,4,5-trifluorophenyl)methanone
• MFCD03842111
• 1-{[3-(3,4,5-TRIFLUOROBENZOYL)PHENYL]METHYL}AZETIDINE
• SB52187
• (3-(Azetidin-1-ylmethyl)phenyl)(3,4,5-trifluorophenyl)methanone

• MDL： MFCD03842111
• Inchi： 1S/C17H14F3NO/c18-14-8-13(9-15(19)16(14)20)17(22)12-4-1-3-11(7-12)10-21-5-2-6-21/h1,3-4,7-9H,2,5-6,10H2
• InChI Key： PFQRRJVVCYEYAM-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C(C1=CC=CC(=C1)CN1CCC1)=O)F)F

Computed Properties

• Exact Mass: 305.10300
• Monoisotopic Mass: 305.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.47850